3-Aminopyrimidine-tfmk
3-Aminopyrimidine-tfmk
Brand Name:
Vulcanchem
CAS No.:
154753-62-5
VCID:
VC21101260
InChI:
InChI=1S/C20H20F4N4O5/c1-10(2)15(16(30)20(22,23)24)27-14(29)9-28-17(11-4-6-12(21)7-5-11)25-8-13(18(28)31)26-19(32)33-3/h4-8,10,15H,9H2,1-3H3,(H,26,32)(H,27,29)
SMILES:
CC(C)C(C(=O)C(F)(F)F)NC(=O)CN1C(=NC=C(C1=O)NC(=O)OC)C2=CC=C(C=C2)F
Molecular Formula:
C20H20F4N4O5
Molecular Weight:
472.4 g/mol
3-Aminopyrimidine-tfmk
CAS No.: 154753-62-5
Cat. No.: VC21101260
Molecular Formula: C20H20F4N4O5
Molecular Weight: 472.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 154753-62-5 |
|---|---|
| Molecular Formula | C20H20F4N4O5 |
| Molecular Weight | 472.4 g/mol |
| IUPAC Name | methyl N-[2-(4-fluorophenyl)-6-oxo-1-[2-oxo-2-[(1,1,1-trifluoro-4-methyl-2-oxopentan-3-yl)amino]ethyl]pyrimidin-5-yl]carbamate |
| Standard InChI | InChI=1S/C20H20F4N4O5/c1-10(2)15(16(30)20(22,23)24)27-14(29)9-28-17(11-4-6-12(21)7-5-11)25-8-13(18(28)31)26-19(32)33-3/h4-8,10,15H,9H2,1-3H3,(H,26,32)(H,27,29) |
| Standard InChI Key | WRYIHTCWDNVQMS-UHFFFAOYSA-N |
| SMILES | CC(C)C(C(=O)C(F)(F)F)NC(=O)CN1C(=NC=C(C1=O)NC(=O)OC)C2=CC=C(C=C2)F |
| Canonical SMILES | CC(C)C(C(=O)C(F)(F)F)NC(=O)CN1C(=NC=C(C1=O)NC(=O)OC)C2=CC=C(C=C2)F |
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